Cas no 923687-30-3 (methyl({5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}methyl)amine)

• Product Name: methyl({5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}methyl)amine
• CAS No: 923687-30-3
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• MDL: MFCD08444071
• CID: 3109326
• PubChem ID: 16227402
• Update Time: 2025-08-01

methyl({5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)-N-methylamine
• methyl({5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}methyl)amine
• CS-0243079
• EN300-25864
• methyl({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)amine
• AKOS000268943
• Z217709976
• 1-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)-N-methylmethanamine
• CCG-322933
• 923687-30-3
• YLB68730
• MFCD08444071
• SCHEMBL9965967
• methyl({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl})amine
• CHEMBL4557887

• MDL： MFCD08444071
• Inchi： 1S/C7H12N4/c1-8-5-7-10-9-6-3-2-4-11(6)7/h8H,2-5H2,1H3
• InChI Key： QAENERBZQAQNBE-UHFFFAOYSA-N
• SMILES： N12C(CNC)=NN=C1CCC2

Computed Properties

• Exact Mass: 152.106196400Da
• Monoisotopic Mass: 152.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 42.7Ų

Additional information on methyl({5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}methyl)amine

Compound CAS No. 923687-30-3: Methyl({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)amine

The compound with CAS No. 923687-30-3, known as methyl({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)amine, is a highly specialized organic compound with a complex structure and promising applications in various fields. This compound belongs to the class of heterocyclic amines and has garnered significant attention in recent years due to its unique properties and potential uses in drug discovery and material science.

The molecular structure of this compound is characterized by a pyrrolo[1,2-a][1,2,4]triazole ring system fused with a pyrrole ring. The presence of this fused ring system imparts the compound with unique electronic properties and reactivity. The methylamine group attached to the triazole ring further enhances its functional versatility. Recent studies have highlighted the importance of such heterocyclic systems in medicinal chemistry due to their ability to interact with various biological targets.

One of the most notable applications of methyl({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)amine is in the field of drug design. Researchers have explored its potential as a lead compound for developing new therapeutic agents. The compound's ability to act as a ligand for metal ions has been particularly useful in designing metalloenzyme inhibitors and catalysts. For instance, studies have shown that this compound can coordinate with transition metals such as copper and zinc, making it a valuable tool in metal-mediated reactions.

In addition to its medicinal applications, this compound has also found relevance in material science. Its ability to form stable complexes with various metal ions has made it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further highlighted the potential of this compound as a building block for creating highly porous and functional materials.

The synthesis of methyl({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)amine involves a multi-step process that typically includes cyclization reactions and amine functionalization. Researchers have optimized various synthetic routes to improve yield and purity. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining product quality. These advancements have made the compound more accessible for large-scale applications.

From an environmental standpoint,methyl({5H,6H